(E)-(3-(hydroxyimino)-4,7,7-trimethylbicyclo[2.2.1]heptan-1-yl)(2-methylpiperidin-1-yl)methanone

• IUPAC Name: [(3E)-3-hydroxyimino-4,7,7-trimethyl-1-bicyclo[2.2.1]heptanyl]-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H28N2O2/c1-12-7-5-6-10-19(12)14(20)17-9-8-16(4,15(17,2)3)13(11-17)18-21/h12,21H,5-11H2,1-4H3/b18-13+
• InChI Key: SJHUAJBYDXCEGC-QGOAFFKASA-N
• Canonical SMILES: CC1CCCCN1C(=O)C23CCC(C2(C)C)(C(=NO)C3)C
• Isomeric SMILES: CC1CCCCN1C(=O)C23CCC(C2(C)C)(/C(=N/O)/C3)C
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol
• CAS No.: 1005103-53-6

Description

(E)-(3-(hydroxyimino)-4,7,7-trimethylbicyclo[2.2.1]heptan-1-yl)(2-methylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H28N2O2 and its molecular weight is 292.423. The purity is usually 95%.
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Scientific Research Applications

Polyhydroxyalkanoates Production by Methanotrophic Bacteria

Methanotrophic bacteria, which convert methane into biomass, have been studied for their ability to produce polyhydroxyalkanoates (PHAs), a type of biopolymer. These bacteria prefer environments with high methane production, such as swamps and rice fields. Their capacity to synthesize PHB, a member of the PHA family, from methane showcases the biotechnological potential of utilizing methane — a potent greenhouse gas — for producing biodegradable plastics. This research underscores the environmental and industrial significance of harnessing methanotrophs for sustainable biopolymer production (Kubaczyński, Pytlak, & Stępniewska, 2019).

Enzymatic Remediation of Organic Pollutants

The enzymatic treatment of organic pollutants has gained attention for its potential in remediating wastewater. Enzymes such as laccases and peroxidases, often in combination with redox mediators, have shown efficacy in degrading recalcitrant compounds. This approach highlights the versatility and efficiency of using enzymes for environmental cleanup, providing a promising avenue for the treatment of industrial effluents and contributing to the field of environmental biotechnology (Husain & Husain, 2007).

Antioxidant Applications

Antioxidants play a critical role in preserving the integrity of biological and food systems against oxidative stress. Ethoxyquin, for example, is an antioxidant used to protect polyunsaturated fatty acids in fish meal from oxidation, thereby preventing spontaneous combustion. Studies have explored various analogs of ethoxyquin for their antioxidant efficacy, shedding light on the potential of similar compounds for industrial and biological applications. This line of research is vital for understanding how antioxidants can be effectively employed to enhance the stability and shelf-life of products (de Koning, 2002).

Kinetics of Anaerobic Treatment

The anaerobic treatment of wastewater involves a complex set of biochemical reactions, where microorganisms degrade organic pollutants in the absence of oxygen. Understanding the kinetics of these processes is crucial for optimizing anaerobic digesters and enhancing methane production from waste. This research area highlights the importance of microbial metabolism in environmental engineering and renewable energy production (Pavlostathis & Giraldo-Gomez, 1991).